(S)-Bendroflumethiazide
(S)-Bendroflumethiazide
(S)-bendroflumethiazide is the (S)-enantiomer of bendroflumethiazide. It is an enantiomer of a (R)-bendroflumethiazide.
Brand Name:
Vulcanchem
CAS No.:
1245935-40-3
VCID:
VC0193162
InChI:
InChI=1S/C15H14F3N3O4S2/c16-15(17,18)10-7-11-13(8-12(10)26(19,22)23)27(24,25)21-14(20-11)6-9-4-2-1-3-5-9/h1-5,7-8,14,20-21H,6H2,(H2,19,22,23)/t14-/m0/s1
SMILES:
C1=CC=C(C=C1)CC2NC3=C(C=C(C(=C3)C(F)(F)F)S(=O)(=O)N)S(=O)(=O)N2
Molecular Formula:
C15H14F3N3O4S2
Molecular Weight:
421.4 g/mol
(S)-Bendroflumethiazide
CAS No.: 1245935-40-3
Impurities
VCID: VC0193162
Molecular Formula: C15H14F3N3O4S2
Molecular Weight: 421.4 g/mol
Purity: > 95%
| CAS No. | 1245935-40-3 |
|---|---|
| Product Name | (S)-Bendroflumethiazide |
| Molecular Formula | C15H14F3N3O4S2 |
| Molecular Weight | 421.4 g/mol |
| IUPAC Name | (3S)-3-benzyl-1,1-dioxo-6-(trifluoromethyl)-3,4-dihydro-2H-1λ6,2,4-benzothiadiazine-7-sulfonamide |
| Standard InChI | InChI=1S/C15H14F3N3O4S2/c16-15(17,18)10-7-11-13(8-12(10)26(19,22)23)27(24,25)21-14(20-11)6-9-4-2-1-3-5-9/h1-5,7-8,14,20-21H,6H2,(H2,19,22,23)/t14-/m0/s1 |
| Standard InChIKey | HDWIHXWEUNVBIY-AWEZNQCLSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C[C@H]2NC3=C(C=C(C(=C3)C(F)(F)F)S(=O)(=O)N)S(=O)(=O)N2 |
| SMILES | C1=CC=C(C=C1)CC2NC3=C(C=C(C(=C3)C(F)(F)F)S(=O)(=O)N)S(=O)(=O)N2 |
| Canonical SMILES | C1=CC=C(C=C1)CC2NC3=C(C=C(C(=C3)C(F)(F)F)S(=O)(=O)N)S(=O)(=O)N2 |
| Description | (S)-bendroflumethiazide is the (S)-enantiomer of bendroflumethiazide. It is an enantiomer of a (R)-bendroflumethiazide. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | (3S)-3,4-Dihydro-3-(phenylmethyl)-6-(trifluoromethyl)-2H-1,2,4-benzothiadiazine-7-sulfonamide 1,1-Dioxide |
| PubChem Compound | 6604206 |
| Last Modified | Nov 11 2021 |
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